Cas no 61661-47-0 (Spiro[5.5]undeca-1,8-dien-3-one, 1,5,5,9-tetramethyl-, (R)-)

• Product Name: Spiro[5.5]undeca-1,8-dien-3-one, 1,5,5,9-tetramethyl-, (R)-
• CAS No: 61661-47-0
• MF: C₁₅H₂₂O
• MW: 218.334584712982
• CID: 470942
• PubChem ID: 14108777
• Update Time: 2025-04-19

Spiro[5.5]undeca-1,8-dien-3-one, 1,5,5,9-tetramethyl-, (R)- Chemical and Physical Properties

Names and Identifiers

• Spiro[5.5]undeca-1,8-dien-3-one, 1,5,5,9-tetramethyl-, (R)-
• (6R)-1,5,5,9-tetramethylspiro[5.5]undeca-1,9-dien-3-one
• DTXSID00555964
• (6R)-1,5,5,9-Tetramethylspiro[5.5]undeca-1,8-dien-3-one
• 61661-47-0

• Inchi： 1S/C15H22O/c1-11-5-7-15(8-6-11)12(2)9-13(16)10-14(15,3)4/h5,9H,6-8,10H2,1-4H3/t15-/m1/s1
• InChI Key： SNJATGMAHZJTNR-OAHLLOKOSA-N
• SMILES： O=C1C=C(C)[C@]2(CC=C(C)CC2)C(C)(C)C1

Computed Properties

• Exact Mass: 218.16716
• Monoisotopic Mass: 218.167065321g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 16
• Rotatable Bond Count: 0
• Complexity: 384
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 17.1Ų

Experimental Properties

• PSA: 17.07
• LogP: 4.04830

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Chamigranes
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Sesquiterpenoids Chamigranes